6-((4-(3-methoxyphenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(3-methoxyphenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H21N5O3S/c1-14-6-8-15(9-7-14)13-31-22-26-25-19(10-16-11-20(28)24-21(29)23-16)27(22)17-4-3-5-18(12-17)30-2/h3-9,11-12H,10,13H2,1-2H3,(H2,23,24,28,29)
• InChI Key: INSDHEOTDNWDTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2C3=CC(=CC=C3)OC)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol

Description

6-((4-(3-methoxyphenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Compounds with complex heterocyclic structures, such as those related to the given chemical structure, are of significant interest in synthetic chemistry for their diverse potential applications. Research efforts have focused on developing novel synthetic methodologies to create such molecules efficiently. For example, the work by Abu‐Hashem et al. (2020) delves into the synthesis of novel heterocyclic compounds derived from natural precursors, showcasing the chemical versatility and potential pharmacological applications of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This highlights the ongoing interest in developing new compounds with complex structures for varied applications, including medicinal chemistry.

Pharmacological Potential

The pharmacological landscape is enriched by the synthesis of novel compounds featuring triazole, pyrimidine, and dione moieties, suggesting potential therapeutic applications. The research by Sasaki et al. (2003) on non-peptide antagonists for hormone receptors underscores the therapeutic potential of such compounds in treating sex-hormone-dependent diseases (Sasaki et al., 2003). These findings demonstrate the relevance of innovative chemical entities in discovering new drugs and therapies.

Material Science and Optical Properties

The third-order nonlinear optical properties of novel styryl dyes, including those related to pyrimidine derivatives, have been investigated, suggesting applications in nonlinear optical materials and devices (Shettigar et al., 2009). Such research points to the potential use of these compounds in developing new materials for optical applications, further emphasizing the broad utility of chemically intricate molecules.